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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936

Application Notes and Protocols for Isobutyl
Propionate

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isobutyl propionate (CAS No. 540-42-1) is a colorless liquid with a fruity odor, commonly used
as a flavoring agent and a solvent in various laboratory and industrial applications.[1] While it is
generally considered to have low toxicity, its flammable nature necessitates careful handling
and storage to ensure laboratory safety.[1][2] These application notes provide detailed
protocols and precautions for the safe use of isobutyl propionate in a research environment.

Physicochemical and Safety Data

A summary of the key quantitative data for isobutyl propionate is presented in the table below
for easy reference.
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Property Value Source(s)
Molecular Formula C7H1402 [11[3]
Molecular Weight 130.18 g/mol [1][3]
Appearance Colorless liquid [31[4]

Odor Fruity, rum-like [1114]

- ) 137 °C (278.6 °F) at 760
Boiling Point [5]
mmHg

66-67 °C (150.8-152.6 °F) at

60 mmHg )

Melting Point -71 °C (-95.8 °F) [51[6]
Flash Point 26 °C (78.8 °F) - closed cup [7]
Density 0.869 g/mL at 25 °C (77 °F) [6]
Vapor Density 4.5 (Air=1) [7]

- Insoluble in water; soluble in
Solubility [4]
ethanol and ether

Hazard Classifications Flammable Liquid, Category 3 [6]1[8]

Health and Safety Information
2.1. Hazard ldentification
o Flammability: Isobutyl propionate is a flammable liquid and vapor.[6][8] Vapors are heavier

than air and may travel to a source of ignition and flash back.[4][8] Vapors can form
explosive mixtures with air.[4][9]

o Health Hazards: May be mildly toxic by ingestion, inhalation, and skin absorption.[3] Direct
eye contact may cause temporary irritation.[10] Inhalation of high concentrations of vapor
may cause dizziness, headache, and nausea.[7]

2.2. Incompatible Materials
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» Strong oxidizing agents[7][9]
e Strong acids and bases[2]

o Alkali metals and hydrides[4]

Experimental Protocols

3.1. General Handling Protocol in a Laboratory Setting

This protocol outlines the safe handling of isobutyl propionate during a typical laboratory

experiment (e.g., as a solvent for a reaction or extraction).

Materials:

 Isobutyl propionate

e Appropriate laboratory glassware

e Chemical fume hood

o Personal Protective Equipment (PPE):

[¢]

Safety glasses with side shields or goggles[8]

[¢]

Flame-retardant lab coat[6]

o

Chemical-resistant gloves (e.qg., nitrile)[8]

Closed-toe shoes

o

Procedure:

e Preparation:

o Ensure the work area is clean and free of ignition sources (e.g., open flames, hot plates,

spark-producing equipment).[6][10]

o Work within a certified chemical fume hood with adequate ventilation.[7][8]
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o Ground and bond all containers and receiving equipment to prevent static discharge.[6]
[10]

o Have a spill kit and a Class B fire extinguisher readily accessible.

o Dispensing:
o Use only non-sparking tools when opening and handling containers.[2][8]
o Slowly open the container to release any potential pressure buildup.[10]

o Measure and dispense the required amount of isobutyl propionate. Avoid generating
mists or vapors.

o Experimental Use:
o Keep the container of isobutyl propionate tightly closed when not in use.[6]

o If heating is required, use a water bath, heating mantle, or another controlled heating
source. Do not use an open flame.

o Perform all operations within the fume hood.
e Post-Experiment:

o Properly label and store any unused isobutyl propionate according to the storage
protocol (see Section 4).

o Dispose of waste isobutyl propionate and contaminated materials as hazardous waste in
a designated, labeled container.[10][11]

o Clean the work area thoroughly.
o Wash hands with soap and water after handling.[11]
3.2. Spill Response Protocol

Small Spills (less than 100 mL) in a Fume Hood:
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as dry clay,
sand, or commercial sorbents.[10]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.[8][12]

Wipe the area with a cloth and then clean the surface to remove any residual contamination.
[10]

Large Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate all non-essential personnel from the area.[8]

Eliminate all ignition sources.[3][10]

If safe to do so, stop the leak.[10]

Ventilate the area.

Contact the institution's environmental health and safety (EHS) department immediately.

For large spills, dike the material to prevent it from entering drains or waterways.[3][10]

3.3. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[8][11]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of
water.[6][8]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or poison control center.[8][11]
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Storage Precautions

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][10] No smoking in
the storage area.[10]

» Store apart from incompatible materials such as strong oxidizing agents.[7][8]

» Use explosion-proof electrical, ventilating, and lighting equipment in the storage area.[7][10]
Waste Disposal

» Dispose of waste isobutyl propionate and contaminated materials as hazardous waste.[10]

e The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[8]

e Do not allow the chemical to enter drains or waterways.[8][11]

Visual Workflow for Safe Handling and Storage

The following diagram illustrates the key decision points and procedures for the safe handling
and storage of isobutyl propionate in a laboratory setting.
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Safe Handling and Storage Workflow for Isobutyl Propionate

Start: Obtain Isobutyl Propionate

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Work in a Ventilated Fume Hood

l

Ensure No Ignition Sources are Present

'

Dispense Required Amount
(Use non-sparking tools)

l

Perform Experiment

Spill Occurred?

Small Spill Procedure:
Absorb, Collect, Clean

Store Unused Chemical

Large Spill Procedure:
Evacuate, Alert EHS

Dispose of Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of isobutyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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